Cas no 121747-87-3 (1,3-Benzenediol,4-(2,3,6,7-tetrahydro-2,3,3-trimethyl-5H-furo[3,2-g][1]benzopyran-6-yl)- (9CI))

• Product Name: 1,3-Benzenediol,4-(2,3,6,7-tetrahydro-2,3,3-trimethyl-5H-furo[3,2-g][1]benzopyran-6-yl)- (9CI)
• CAS No: 121747-87-3
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 170081
• Update Time: 2024-03-01

1,3-Benzenediol,4-(2,3,6,7-tetrahydro-2,3,3-trimethyl-5H-furo[3,2-g][1]benzopyran-6-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-(2,3,6,7-tetrahydro-2,3,3-trimethyl-5H-furo[3,2-g][1]benzopyran-6-yl)- (9CI)
• (R)-(+)-Cyclomillinol
• 3R-(+)-Cyclomillinol
• 5H-Furo[3,2-g][1]benzopyran,1,3-benzenediol deriv.
• Cyclomillinol
• 1,3-Benzenediol, 4-(2,3,6,7-tetrahydro-2,3,3-trimethyl-5H-furo[3,2-g][1]benzopyran-6-yl)- (9CI)
• (3R)-2'',3''-Dihydro-2'',3'',3''-trimethyl-2',4'-dihydroxyfurano[4'',5'':6,7]isoflavan

• Inchi： 1S/C20H22O4/c1-11-20(2,3)16-7-12-6-13(10-23-18(12)9-19(16)24-11)15-5-4-14(21)8-17(15)22/h4-5,7-9,11,13,21-22H,6,10H2,1-3H3
• InChI Key： ANHPMZQXTAKLGG-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2CC3=CC4C(C)(C)C(C)OC=4C=C3OC2)C(O)=C1

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• XLogP3: 2.177

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 480.7±45.0 °C(Predicted)
• PSA: 52.54
• pka: 9.67±0.40(Predicted)

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